Cas no 89145-01-7 (2-Propen-1-one, 1-(furanyl)-3-(thienyl)-)

2-Propen-1-one, 1-(furanyl)-3-(thienyl)- structure
89145-01-7 structure
Product Name:2-Propen-1-one, 1-(furanyl)-3-(thienyl)-
CAS No:89145-01-7
MF:C11H8O2S
MW:204.245021820068
CID:610663
Update Time:2023-08-03

2-Propen-1-one, 1-(furanyl)-3-(thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(furanyl)-3-(thienyl)-
    • 1-(Furan-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one
    • Z445129226
    • (2E)-1-(FURAN-2-YL)-3-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
    • Inchi: 1S/C11H8O2S/c12-10(11-4-1-7-13-11)6-5-9-3-2-8-14-9/h1-8H
    • InChI Key: HIBLXINPOYYHFI-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C=CC(C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: 3
  • Topological Polar Surface Area: 58.4

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